Cas no 921852-81-5 (3-chloro-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide)
3-chloro-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide
- Benzamide, 3-chloro-N-[2-[3-(4-ethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-
- 3-chloro-N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide
- 3-chloro-N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide
- F2236-0435
- 3-chloro-N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]benzamide
- AKOS024630102
- 921852-81-5
-
- Inchi: 1S/C21H20ClN3O3/c1-2-28-18-8-6-15(7-9-18)19-10-11-20(26)25(24-19)13-12-23-21(27)16-4-3-5-17(22)14-16/h3-11,14H,2,12-13H2,1H3,(H,23,27)
- InChI Key: IGPVNWBUCKGIBK-UHFFFAOYSA-N
- SMILES: C(NCCN1N=C(C2=CC=C(OCC)C=C2)C=CC1=O)(=O)C1=CC=CC(Cl)=C1
Computed Properties
- Exact Mass: 397.1193192g/mol
- Monoisotopic Mass: 397.1193192g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 614
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 71Ų
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- pka: 13.72±0.46(Predicted)
3-chloro-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2236-0435-2μmol |
3-chloro-N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide |
921852-81-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2236-0435-5μmol |
3-chloro-N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide |
921852-81-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2236-0435-10μmol |
3-chloro-N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide |
921852-81-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2236-0435-20μmol |
3-chloro-N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide |
921852-81-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2236-0435-1mg |
3-chloro-N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide |
921852-81-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2236-0435-2mg |
3-chloro-N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide |
921852-81-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2236-0435-3mg |
3-chloro-N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide |
921852-81-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2236-0435-4mg |
3-chloro-N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide |
921852-81-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2236-0435-5mg |
3-chloro-N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide |
921852-81-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2236-0435-10mg |
3-chloro-N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide |
921852-81-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
3-chloro-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 3-chloro-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide
Introduction to 3-Chloro-N-{2-[3-(4-Ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide (CAS No. 921852-81-5)
3-Chloro-N-{2-[3-(4-Ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide, also known by its CAS number 921852-81-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzamides and features a unique structural framework that includes a chlorobenzene moiety, an ethoxyphenyl group, and a pyridazine ring system. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various therapeutic applications.
The molecular structure of 3-chloro-N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide is characterized by its complex architecture, which includes a central pyridazine ring with a 6-oxo substituent. This oxo group is crucial for the compound's reactivity and biological activity. The ethoxyphenyl group attached to the pyridazine ring enhances the compound's lipophilicity, which is essential for its ability to cross cell membranes and interact with intracellular targets. The chlorobenzene moiety further contributes to the compound's stability and solubility properties.
In recent years, extensive research has been conducted to explore the potential therapeutic applications of 3-chloro-N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, 3-chloro-N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These pathways are known to play critical roles in cell proliferation, survival, and metastasis.
The pharmacokinetic properties of 3-chloro-N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide have also been studied in detail. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics make it an attractive candidate for further development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in preclinical studies, which is a crucial factor for its potential clinical use.
In terms of chemical synthesis, several methods have been developed to prepare 3-chloro-N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide. One common approach involves the reaction of 4-chlorobenzoyl chloride with 2-aminoethanol to form an intermediate amide, followed by condensation with 4-(ethoxy)benzonitrile to form the final product. The synthesis process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.
The structural diversity and functional versatility of 3-chloro-N-{2-[3-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydro-Pyridazin - 1 - Yl]Ethyl}Benzamide have also led to its exploration in other areas of medicinal chemistry. For instance, researchers have investigated its potential as a modulator of ion channels and receptors involved in neurological disorders such as epilepsy and Alzheimer's disease. Preliminary studies have shown promising results, suggesting that this compound may have broad-spectrum therapeutic applications beyond its initial focus areas.
In conclusion, 3-chloro-N-{2-[3-(4-Ethoxyphenyl)-6-Oxo - 1 , 6 - Dihydro-Pyridazin - 1 - Yl]Ethyl}Benzamide (CAS No. 921852 - 81 - 5) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological properties make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing the field of medicinal chemistry.
921852-81-5 (3-chloro-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)